7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane 7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane
Brand Name: Vulcanchem
CAS No.: 646056-33-9
VCID: VC15937348
InChI: InChI=1S/C15H19N3/c1-3-13-9-14(11-16-10-13)18-8-6-15(12-18)5-4-7-17(15)2/h1,9-11H,4-8,12H2,2H3
SMILES:
Molecular Formula: C15H19N3
Molecular Weight: 241.33 g/mol

7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane

CAS No.: 646056-33-9

Cat. No.: VC15937348

Molecular Formula: C15H19N3

Molecular Weight: 241.33 g/mol

* For research use only. Not for human or veterinary use.

7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane - 646056-33-9

Specification

CAS No. 646056-33-9
Molecular Formula C15H19N3
Molecular Weight 241.33 g/mol
IUPAC Name 7-(5-ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane
Standard InChI InChI=1S/C15H19N3/c1-3-13-9-14(11-16-10-13)18-8-6-15(12-18)5-4-7-17(15)2/h1,9-11H,4-8,12H2,2H3
Standard InChI Key HRNRMOVYTXPIKV-UHFFFAOYSA-N
Canonical SMILES CN1CCCC12CCN(C2)C3=CN=CC(=C3)C#C

Introduction

7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane is a complex organic compound belonging to the class of diazaspirocyclic compounds. It features a unique spirocyclic structure that incorporates nitrogen atoms within the ring system, making it of interest in medicinal chemistry, particularly for the treatment of neurological disorders and addiction.

Key Characteristics

  • Molecular Formula: C₁₃H₁₅N₃

  • Molecular Weight: Approximately 227.28 g/mol

  • Structure: The compound includes an ethynyl group attached to a pyridine ring, which contributes to its reactivity and potential biological activity.

Chemical Reactions

The compound can participate in various chemical reactions typical of diazaspirocyclic compounds. These reactions may involve the ethynyl group, which can be modified or extended to form new compounds with different properties.

Biological Applications

Research indicates that compounds within this class may target receptors such as nicotinic acetylcholine receptors or other neuroreceptors, influencing synaptic transmission and potentially modulating addiction pathways. The interaction with neurotransmitter systems in the brain is likely the mechanism by which this compound exerts its biological effects.

Potential Therapeutic Areas

  • Neurological Disorders: The compound's interaction with neuroreceptors suggests potential applications in treating neurological disorders.

  • Addiction Treatment: Patents and literature highlight its relevance in addiction treatment, indicating its potential as a therapeutic agent.

Comparison with Similar Compounds

Similar compounds, such as 2-(5-Ethynylpyridin-3-yl)-2,7-diazaspiro[4.4]nonane, share structural features but may have different biological activities due to variations in their molecular structure.

Compound NameMolecular FormulaKey Features
7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonaneC₁₃H₁₅N₃Ethynyl group, methyl substitution
2-(5-Ethynylpyridin-3-yl)-2,7-diazaspiro[4.4]nonaneNot specifiedEthynyl group, different nitrogen substitution
2-(5-Methylpyridin-3-yl)-2,7-diazaspiro[4.4]nonaneNot specifiedMethyl group instead of ethynyl

Research Findings and Future Directions

While specific data on boiling point, melting point, and density are not publicly available, these properties can be determined through experimental methods. Future research should focus on characterizing these physical properties and further exploring the compound's biological activity, particularly its interaction with neurotransmitter systems.

Potential for Drug Development

Given its potential applications in neurological disorders and addiction treatment, further studies on the pharmacokinetics and pharmacodynamics of 7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane are warranted. This could involve in vitro and in vivo studies to assess its efficacy and safety as a therapeutic agent.

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